Cas no 1352503-57-1 (5-(4-Butoxy-phenyl)-oxazole-2-carboxylic acid)
5-(4-Butoxy-phenyl)-oxazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Butoxy-phenyl)-oxazole-2-carboxylic acid
- 2-Oxazolecarboxylic acid, 5-(4-butoxyphenyl)-
-
- Inchi: 1S/C14H15NO4/c1-2-3-8-18-11-6-4-10(5-7-11)12-9-15-13(19-12)14(16)17/h4-7,9H,2-3,8H2,1H3,(H,16,17)
- InChI Key: SNXBWPCJYIMYFH-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C(OCCCC)C=C2)=CN=C1C(O)=O
5-(4-Butoxy-phenyl)-oxazole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495523-1g |
5-(4-Butoxyphenyl)oxazole-2-carboxylicacid |
1352503-57-1 | 97% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD611550-1g |
5-(4-Butoxyphenyl)oxazole-2-carboxylic acid |
1352503-57-1 | 97% | 1g |
¥4802.0 | 2023-04-10 |
5-(4-Butoxy-phenyl)-oxazole-2-carboxylic acid Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 5-(4-Butoxy-phenyl)-oxazole-2-carboxylic acid
Introduction to 5-(4-Butoxy-phenyl)-oxazole-2-carboxylic acid (CAS No. 1352503-57-1) and Its Emerging Applications in Chemical Biology
The compound 5-(4-Butoxy-phenyl)-oxazole-2-carboxylic acid (CAS No. 1352503-57-1) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative, featuring an oxazole core appended with a butoxy-substituted phenyl group and a carboxylic acid moiety, has garnered attention due to its structural versatility and functional properties. The oxazole ring, known for its stability and biological relevance, serves as a privileged scaffold in medicinal chemistry, while the butoxyphenyl group introduces lipophilicity and tunable electronic characteristics, making this compound a promising candidate for further exploration.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The oxazole scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. For instance, oxazoles have been implicated in antimicrobial, antifungal, and anti-inflammatory activities. The introduction of the 4-butoxy-phenyl group enhances the compound's solubility and bioavailability while maintaining its pharmacological efficacy. This balance is crucial for designing molecules that can traverse biological membranes efficiently while interacting with target proteins or enzymes.
The carboxylic acid functionality at the 2-position of the oxazole ring further extends the compound's utility. Carboxylic acids are versatile pharmacophores that can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Moreover, they can be readily modified through esterification or amidation to produce prodrugs or analogs with improved pharmacokinetic profiles. Such modifications are particularly relevant in the context of developing oral formulations or targeted drug delivery systems.
Current research efforts are focused on leveraging computational chemistry and high-throughput screening to identify novel derivatives of 5-(4-Butoxy-phenyl)-oxazole-2-carboxylic acid with enhanced biological activity. The combination of molecular docking studies and experimental validation has enabled researchers to optimize the compound's structure for specific therapeutic applications. For example, studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases and proteases, which are overexpressed in cancer cells. These findings align with the broader trend toward developing small-molecule inhibitors as targeted therapies.
The 4-butoxy-phenyl substituent plays a critical role in modulating the compound's interaction with biological targets. Butoxy groups are known to enhance lipophilicity while maintaining metabolic stability, making them ideal for designing molecules that can penetrate biological membranes effectively. This property is particularly important for drugs that need to reach intracellular compartments or cross the blood-brain barrier. Additionally, the electronic nature of the butoxyphenyl group can be fine-tuned by substituting it with other aromatic or aliphatic groups to alter binding affinities and selectivity profiles.
In vitro studies have demonstrated that 5-(4-Butoxy-phenyl)-oxazole-2-carboxylic acid exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. The oxazole ring contributes to this activity by interfering with bacterial cell wall synthesis or metabolic pathways essential for survival. Furthermore, the carboxylic acid moiety may participate in ionic interactions with bacterial enzymes or membrane components, further enhancing its antimicrobial efficacy.
Emerging evidence also suggests that this compound may have applications beyond antimicrobial therapy. Preliminary investigations have explored its potential as a modulator of inflammatory pathways, particularly those involving nuclear factor kappa B (NF-κB) signaling. The oxazole core has been shown to interact with proteins involved in NF-κB activation, potentially leading to reduced inflammation in pathological conditions such as arthritis or autoimmune diseases.
The synthesis of 5-(4-Butoxy-phenyl)-oxazole-2-carboxylic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include cyclization reactions to form the oxazole ring followed by functional group transformations to introduce the butoxyphenyl and carboxylic acid moieties. Advances in synthetic methodologies have enabled researchers to produce this compound on a scalable basis, facilitating further structural optimization and preclinical testing.
Future directions in research may focus on exploring novel derivatives of this compound through combinatorial chemistry or library synthesis approaches. By systematically varying substituents on the oxazole ring and phenyl groups, researchers can generate libraries of compounds with diverse biological activities. High-throughput screening techniques combined with machine learning algorithms can then be employed to identify lead compounds for further development.
The integration of 5-(4-Butoxy-phenyl)-oxazole-2-carboxylic acid into drug discovery pipelines represents a testament to the enduring relevance of heterocyclic chemistry in modern medicine. Its structural features offer a rich palette for medicinal chemists to design molecules with tailored properties for therapeutic intervention. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in addressing unmet medical needs across various disease indications.
1352503-57-1 (5-(4-Butoxy-phenyl)-oxazole-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)